Cas no 478258-87-6 (7-(4-Fluorophenyl)-2-methylpyrazolo[1,5-a]pyrimidine)

• Product Name: 7-(4-Fluorophenyl)-2-methylpyrazolo[1,5-a]pyrimidine
• CAS No: 478258-87-6
• MF: C₁₃H₁₀FN₃
• MW: 227.237005710602
• MDL: MFCD02571033
• CID: 5228624
• Update Time: 2026-03-07

7-(4-Fluorophenyl)-2-methylpyrazolo[1,5-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 7-(4-FLUOROPHENYL)-2-METHYLPYRAZOLO[1,5-A]PYRIMIDINE
• MLS001165714
• HMS2873K06
• STL198905
• SMR000550130
• 2-methyl-7-(4-fluorophenyl)pyrazolo[1,5-a]pyrimidine
• 7-(4-Fluorophenyl)-2-methylpyrazolo[1,5-a]pyrimidine

• MDL： MFCD02571033
• Inchi： 1S/C13H10FN3/c1-9-8-13-15-7-6-12(17(13)16-9)10-2-4-11(14)5-3-10/h2-8H,1H3
• InChI Key： AWUHRMVOOVHZDH-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=CC=NC2=CC(C)=NN12

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 265
• XLogP3: 2.5
• Topological Polar Surface Area: 30.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 7-(4-Fluorophenyl)-2-methylpyrazolo[1,5-a]pyrimidine

Introduction to 7-(4-Fluorophenyl)-2-methylpyrazolo[1,5-a]pyrimidine (CAS No. 478258-87-6)

7-(4-Fluorophenyl)-2-methylpyrazolo[1,5-a]pyrimidine, identified by the chemical abstracts service number 478258-87-6, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and pharmacological properties. This compound belongs to the pyrazolo[1,5-a]pyrimidine scaffold, which is a privileged structure known for its biological activity and has been widely explored in the development of drugs targeting various diseases, particularly in oncology and immunology.

The structural motif of 7-(4-Fluorophenyl)-2-methylpyrazolo[1,5-a]pyrimidine consists of a fused ring system comprising a pyrazole ring linked to a pyrimidine ring. The presence of a 4-fluorophenyl substituent at the 7-position and a methyl group at the 2-position introduces specific electronic and steric properties that contribute to its binding affinity and selectivity towards biological targets. The fluorine atom, in particular, is a key pharmacophore that enhances metabolic stability and binding interactions with proteins.

In recent years, there has been a surge in research focused on developing novel small-molecule inhibitors for cancer therapy. Pyrazolo[1,5-a]pyrimidine derivatives have emerged as promising candidates due to their ability to modulate key signaling pathways involved in cell proliferation and survival. Studies have demonstrated that compounds within this scaffold can inhibit enzymes such as tyrosine kinases, which are overexpressed in many cancers and contribute to tumor growth and metastasis.

One of the most compelling aspects of 7-(4-Fluorophenyl)-2-methylpyrazolo[1,5-a]pyrimidine is its potential as an inhibitor of Janus kinases (JAKs), a family of enzymes implicated in various inflammatory and autoimmune diseases as well as cancer. Recent preclinical studies have shown that this compound exhibits potent JAK inhibition with high selectivity over other kinases, making it a valuable tool for investigating the role of JAK signaling in disease pathogenesis. The 4-fluorophenyl moiety plays a critical role in optimizing the binding affinity to the JAK active site, while the methyl group at the 2-position helps to stabilize the compound's conformation in the binding pocket.

Moreover, the pyrazolo[1,5-a]pyrimidine core is known for its ability to interact with DNA and RNA through minor groove binding. This property has opened up avenues for exploring its potential in gene therapy and antisense drug development. Researchers are investigating how modifications at different positions of this scaffold can enhance its ability to target specific nucleic acid sequences, thereby modulating gene expression in therapeutic ways.

The synthesis of 7-(4-Fluorophenyl)-2-methylpyrazolo[1,5-a]pyrimidine involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The introduction of the 4-fluorophenyl group necessitates protective group strategies to prevent unwanted side reactions during synthesis. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have been employed to construct the fused ring system efficiently. These synthetic methodologies are crucial for producing sufficient quantities of the compound for both preclinical studies and potential clinical trials.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding mode of 7-(4-Fluorophenyl)-2-methylpyrazolo[1,5-a]pyrimidine with its target proteins. These studies have revealed that the compound interacts with key residues in the JAK active site through hydrogen bonding networks and hydrophobic interactions. The fluorine atom at the 4-position of the phenyl ring forms critical hydrogen bonds with backbone amides or side chains of amino acids in the binding pocket, while the methyl group at the 2-position occupies hydrophobic pockets.

The pharmacokinetic properties of this compound are also under investigation to ensure its suitability for therapeutic applications. Preliminary data suggest that it exhibits reasonable oral bioavailability and metabolic stability, which are essential characteristics for an effective drug candidate. Further studies are being conducted to optimize its pharmacokinetic profile by exploring analogs with modified substitution patterns.

In conclusion,7-(4-Fluorophenyl)-2-methylpyrazolo[1,5-a]pyrimidine (CAS No. 478258-87-6) represents a promising lead compound for developing novel therapeutics targeting JAK signaling pathways and other relevant biological processes. Its unique structural features, combined with recent advances in synthetic chemistry and computational modeling, position it as a valuable asset in ongoing drug discovery efforts. As research continues to uncover new therapeutic applications for this scaffold, compounds like this one are poised to make significant contributions to medicine.